5'-Amino-DT cep

• IUPAC Name: 3-[[2-[[[bis(4-methoxyphenyl)-phenylmethyl]amino]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• InChI: InChI=1S/C40H50N5O7P/c1-27(2)45(28(3)4)53(50-23-11-22-41)52-35-24-37(44-26-29(5)38(46)43-39(44)47)51-36(35)25-42-40(30-12-9-8-10-13-30,31-14-18-33(48-6)19-15-31)32-16-20-34(49-7)21-17-32/h8-10,12-21,26-28,35-37,42H,11,23-25H2,1-7H3,(H,43,46,47)
• InChI Key: ODOUQSWXVSARQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CNC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Molecular Formula: C40H50N5O7P
• Molecular Weight: 743.8 g/mol

Description

5'-Amino-DT cep (CAS: 153512-22-2 and 853955-89-2 for related variants) is a phosphoramidite reagent used to introduce amino modifications at the 5' terminus of oligonucleotides during solid-phase synthesis . Structurally, it consists of a 2'-deoxythymidine (dT) nucleoside with an aminoalkyl group attached to the 5-position of the thymine base. This modification enables post-synthetic functionalization via nucleophilic reactions, such as conjugation with carboxyl-containing molecules (e.g., fluorophores, biotin, or peptides) .

Key applications include:

• DNA Microarray Fabrication: The amino group facilitates covalent attachment to carboxyl-functionalized surfaces, critical for constructing high-density oligonucleotide arrays .
• siRNA Design: 5'-Amino-dT modifications reduce off-target effects by altering base-pairing dynamics in siRNA strands .
• Primer Engineering: Modified primers with 5’-Amino-dT enhance stability and enable downstream labeling in PCR applications .

The reagent’s stability under standard oligonucleotide synthesis conditions (e.g., acidic detritylation, oxidation) has been validated via mass spectrometry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5’-Amino-DT cep typically involves the protection of the amino group with a monomethoxytrityl (MMT) group to prevent unwanted reactions during oligonucleotide synthesis. The compound is then coupled with a phosphoram

Chemical Reactions Analysis

Chemical Modification Reactions

The 5'-amino group participates in nucleophilic and conjugation reactions, enabling tailored functionalization.

Acylation for Fluorescent Labeling

The amino group reacts with activated esters (e.g., NHS esters) to form stable amide bonds:

$$\text{5'-NH}_2\text{-dU} + \text{R-COO-NHS} \rightarrow \text{5'-(R-CONH)-dU} + \text{NHS}$$

• Applications : Incorporation of fluorophores (FAM, ROX) for FRET probes ( ).

• Yield : 85–95% under pH 8.5–9.0 ( ).

Click Chemistry (CuAAC)

The amino group is derivatized with azide/alkyne handles for copper-catalyzed cycloaddition:

$$\text{5'-NH}_2\text{-dU} + \text{Propargyl-NHS} \rightarrow \text{5'-Alkyne-dU} \xrightarrow{\text{Cu(I)}} \text{Triazole conjugate}$$

• Conditions : 1 mM CuSO₄, 2 mM sodium ascorbate, 25°C, 1 hr ( ).

• Triplex Stability : Single 5'-aminoallyl-dU incorporation maintains triplex melting temperature (ΔTM ≤ 1°C) ( ).

Alkylation and Crosslinking

• Alkylation :

  $$\text{5'-NH}_2\text{-dU} + \text{Alkyl Halide} \rightarrow \text{5'-(Alkyl-NH)-dU}$$

  Conditions: DMF, K₂CO₃, 50°C ().

• Crosslinking :
  Glutaraldehyde-mediated conjugation to proteins or other amines:

  $$\text{5'-NH}_2\text{-dU} + \text{OHC-(CH}_2\text{)}_3\text{-CHO} \rightarrow \text{Schiff base adduct}$$

  Yield: 70–80% in PBS, pH 7.4 ().

Deprotection Challenges

• Acid-Labile Groups (MMT/DMT) :

  • Cleavage : 3% trichloroacetic acid in DCM (2 min, 25°C) ( ).

  • Side Reaction : Premature detritylation (<1% under anhydrous conditions) ( ).

• Base-Labile Groups (TFA/PDA) :

  • Deprotection : AMA (NH₄OH/MeNH₂, 65°C, 5 min) yields 95% free amine ( ).

  • Transamidation Risk : <5% with Ac-dC/dmf-dG-protected supports ( ).

Pseudobenzylic Reactivity

The 5-hydroxymethyl group in related analogs undergoes Sₙ2 reactions under basic conditions, but 5'-Amino-DT cep shows reduced susceptibility:

• Side Product Formation : <2% during AMA deprotection ( ).

Triplex-Forming Oligonucleotides (TFOs)

• Stability : Single 5'-aminoallyl-dU incorporation preserves triplex ΔTM (vs. unmodified TFOs) ( ).

• Multi-Substitution : Three substitutions reduce ΔTM by 5–8°C ( ).

Post-Synthetic Labeling

Tag	Conjugation Efficiency	Conditions
Fluorescein	90%	pH 8.5, 4°C, 12 hr ( )
Biotin	85%	EDC/NHS, pH 6.0, 25°C ()
Azide	95%	CuSO₄/ascorbate, 1 hr ( )

Comparative Data on Protecting Groups

Group	Deprotection Method	Amino Yield	Purification Compatibility
MMT	80% AcOH, 30 min	75%	RP-HPLC ( )
DMS(O)MT	0.1% TFA, 5 min	95%	Cartridge-based ( )
PDA	AMA, 65°C, 5 min	98%	None required ( )

Comparison with Similar Compounds

Research Implications and Limitations

• Advantages of 5’-Amino-DT cep: Its balance of reactivity and stability makes it a preferred choice for researchers requiring post-synthetic modifications.
• Limitations: Variants like 5’-Amino-modifier-C3-TFA introduce additional synthesis steps (deprotection), complicating workflows .